Cas no 929095-34-1 (3-Hydroxy-4-nitrobenzyl pivalate)

3-Hydroxy-4-nitrobenzyl pivalate is a synthetic organic compound characterized by its nitro and pivalate ester functional groups. This compound is primarily utilized in organic synthesis and pharmaceutical research due to its reactivity as an intermediate. The presence of the nitro group enhances electrophilic properties, making it valuable for further functionalization, while the pivalate moiety offers steric protection, improving stability during reactions. Its well-defined structure and purity make it suitable for precise applications in fine chemical manufacturing. The compound’s solubility in common organic solvents further facilitates its use in laboratory and industrial settings. Careful handling is advised due to potential sensitivity to light and heat.
3-Hydroxy-4-nitrobenzyl pivalate structure
929095-34-1 structure
Product Name:3-Hydroxy-4-nitrobenzyl pivalate
CAS No:929095-34-1
MF:C12H15NO5
MW:253.251203775406
MDL:MFCD18642696
CID:835492
PubChem ID:57848958
Update Time:2025-10-24

3-Hydroxy-4-nitrobenzyl pivalate Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-4-nitrobenzyl pivalate
    • (3-hydroxy-4-nitrophenyl)methyl 2,2-dimethylpropanoate
    • Propanoic acid, 2,2-dimethyl-, (3-hydroxy-4-nitrophenyl)methyl ester
    • 3-hydroxy-4-nitrobenzylpivalate
    • ZZICZUSDFRAIAP-UHFFFAOYSA-N
    • 5714AC
    • AX8237635
    • (3-Hydroxy-4-nitrophenyl)methyl 2,2-dimethylpropanoate (ACI)
    • DTXSID90728120
    • CS-14297
    • 929095-34-1
    • AKOS016007058
    • CS-M0516
    • SCHEMBL2987873
    • DB-252505
    • MDL: MFCD18642696
    • Inchi: 1S/C12H15NO5/c1-12(2,3)11(15)18-7-8-4-5-9(13(16)17)10(14)6-8/h4-6,14H,7H2,1-3H3
    • InChI Key: ZZICZUSDFRAIAP-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)OCC1C=C(O)C([N+](=O)[O-])=CC=1

Computed Properties

  • Exact Mass: 253.09502258g/mol
  • Monoisotopic Mass: 253.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 92.4

3-Hydroxy-4-nitrobenzyl pivalate Security Information

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3-Hydroxy-4-nitrobenzyl pivalate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Toluene ;  40 h, 100 °C; 100 °C → rt
Reference
Regioselective process for preparing benzimidazole thiophenes
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Toluene ;  40 h, 100 °C; 100 °C → rt
Reference
Preparation of thiophenyl benzimidazole derivatives for treatment of conditions mediated by polo-like kinases
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Solvents: Toluene ;  40 h, 100 °C; 100 °C → rt
Reference
Benzimidazole thiophene compounds and their preparation, pharmaceutical compositions and use in the treatment of diseases
, United States, , ,

Production Method 4

Reaction Conditions
1.1 Solvents: Toluene ;  40 h, 100 °C; 100 °C → rt
Reference
Regioselective synthesis of benzimidazole thiophene inhibitors of polo-like kinase 1
Hornberger, Keith R.; Badiang, Jennifer G.; Salovich, James M.; Kuntz, Kevin W.; Emmitte, Kyle A.; et al, Tetrahedron Letters, 2008, 49(44), 6348-6351

3-Hydroxy-4-nitrobenzyl pivalate Raw materials

3-Hydroxy-4-nitrobenzyl pivalate Preparation Products

Additional information on 3-Hydroxy-4-nitrobenzyl pivalate

Comprehensive Overview of 3-Hydroxy-4-nitrobenzyl pivalate (CAS No. 929095-34-1): Properties, Applications, and Industry Insights

3-Hydroxy-4-nitrobenzyl pivalate (CAS No. 929095-34-1) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative, featuring a nitrobenzyl group and a pivalate moiety, has garnered significant attention due to its role as an intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "3-Hydroxy-4-nitrobenzyl pivalate synthesis," "CAS 929095-34-1 applications," and "nitrobenzyl derivatives in drug development," highlighting its relevance in modern scientific discourse.

The compound's molecular formula, C12H15NO5, and its distinct hydroxyl and nitro functional groups contribute to its reactivity and utility in cross-coupling reactions. Recent studies emphasize its potential in photolabile protecting groups, a hot topic in controlled-release drug delivery systems. With the rise of green chemistry trends, inquiries about "eco-friendly synthesis of 3-Hydroxy-4-nitrobenzyl pivalate" have surged, reflecting the industry's shift toward sustainable practices.

In pharmaceutical research, 3-Hydroxy-4-nitrobenzyl pivalate serves as a precursor for prodrug formulations, addressing challenges like bioavailability and targeted release. Its nitro-aromatic structure aligns with current explorations in antimicrobial agents and anticancer scaffolds, making it a frequent subject in patent filings. Analytical techniques such as HPLC and NMR are critical for characterizing this compound, as evidenced by searches for "CAS 929095-34-1 purity analysis."

The agrochemical sector leverages this compound for developing crop protection agents, particularly in nitro-containing herbicides. Its stability under varying pH conditions makes it suitable for formulations requiring prolonged environmental persistence. Discussions on "3-Hydroxy-4-nitrobenzyl pivalate degradation pathways" are gaining traction, driven by regulatory demands for environmental impact assessments.

From a commercial perspective, CAS 929095-34-1 is supplied in high-purity grades (>98%) by leading chemical manufacturers. Quality control protocols, including residual solvent testing and heavy metal screening, are paramount to meet industry standards. The compound's storage stability and handling precautions are also common search queries, underscoring the need for precise technical documentation.

Emerging applications in advanced materials, such as photo-responsive polymers, further expand the compound's market potential. Innovations in UV-triggered release mechanisms have positioned 3-Hydroxy-4-nitrobenzyl pivalate as a candidate for smart coatings and adhesives. This aligns with global trends toward functional materials and nanotechnology integration.

In summary, 3-Hydroxy-4-nitrobenzyl pivalate (CAS No. 929095-34-1) exemplifies the intersection of synthetic chemistry and applied science. Its multifaceted roles—from pharmaceutical intermediates to agrochemical enhancers—reflect its adaptability to evolving industrial needs. As research continues to uncover novel uses, this compound remains a focal point for innovation in life sciences and material engineering.

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